Cas no 1702671-45-1 (Hexane, 1-chloro-2,2,3-trimethyl-)

• Product Name: Hexane, 1-chloro-2,2,3-trimethyl-
• CAS No: 1702671-45-1
• MF: C₉H₁₉Cl
• MW: 162.700162172318
• CID: 5283451
• Update Time: 2025-07-18

Hexane, 1-chloro-2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-chloro-2,2,3-trimethyl-

• Inchi： 1S/C9H19Cl/c1-5-6-8(2)9(3,4)7-10/h8H,5-7H2,1-4H3
• InChI Key： LJYXFDWRJHRPNM-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)(C)C(C)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Hexane, 1-chloro-2,2,3-trimethyl-

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 1702671-45-1 and Hexane, 1-chloro-2,2,3-trimethyl-

The chemical compound with the identifier 1702671-45-1 and the product Hexane, 1-chloro-2,2,3-trimethyl- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, organic synthesis, and material science. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, properties, and potential applications.

Recent studies have focused on the synthesis and characterization of 1702671-45-1, a compound that has shown promise as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. The compound's stability under various conditions has also been investigated, providing valuable insights for its potential use in pharmaceutical formulations.

Hexane, 1-chloro-2,2,3-trimethyl-, on the other hand, has been studied for its role as a solvent and reagent in organic synthesis. Its unique properties, such as low toxicity and high solubility, make it an attractive candidate for use in green chemistry applications. Recent research has explored its efficacy in facilitating various chemical reactions, including halogenation and alkylation, with promising results. Additionally, its environmental impact and biodegradability have been assessed, further supporting its potential as a sustainable alternative to traditional solvents.

One of the key findings from recent studies is the synergistic effect observed when 1702671-45-1 and Hexane, 1-chloro-2,2,3-trimethyl- are used in combination. This combination has been shown to enhance the efficiency of certain chemical reactions, reducing reaction times and improving yields. Such findings open new avenues for the development of more efficient and sustainable synthetic methodologies in the pharmaceutical industry.

In conclusion, the latest research on 1702671-45-1 and Hexane, 1-chloro-2,2,3-trimethyl- underscores their potential as valuable tools in chemical biology and pharmaceutical research. Further studies are needed to fully explore their applications and optimize their use in various industrial and scientific contexts. The ongoing advancements in this field hold great promise for the development of novel therapeutic agents and environmentally friendly chemical processes.